Cas no 3844-94-8 (1-Trimethylsilyl-1-hexyne)
1-Trimethylsilyl-1-hexyne is a specialized organosilicon compound featuring a terminal alkyne group protected by a trimethylsilyl (TMS) moiety. This structural feature enhances its stability and reactivity control, making it valuable in organic synthesis, particularly in Sonogashira couplings and other palladium-catalyzed cross-coupling reactions. The TMS group acts as a protecting agent, allowing selective deprotection under mild conditions while preventing unwanted side reactions. Its compatibility with a range of reagents and solvents, along with its relatively high volatility, facilitates purification and handling. This compound is commonly employed in pharmaceutical and materials research for constructing complex alkynes and conjugated systems with precision.
1-Trimethylsilyl-1-hexyne structure
Product Name:1-Trimethylsilyl-1-hexyne
CAS No:3844-94-8
MF:C9H18Si
MW:154.324723720551
MDL:MFCD00075407
CID:44530
PubChem ID:24861541
Update Time:2025-07-28
1-Trimethylsilyl-1-hexyne Chemical and Physical Properties
Names and Identifiers
-
- 1-Trimethylsilyl-1-hexyne
- C9H18Si
- hex-1-ynyl(trimethyl)silane
- Silane,1-hexyn-1-yltrimethyl-
- (trimethylsilyl)(n-butyl)acetylene
- 1-TMS-1-hexyne
- butyl-trimethylsilylacetylene
- hex-1-yn-1-yltrimethylsilane
- Silane,1-hexynyltrimethyl
- Silane,1-hexynyltrimethyl- (6CI,7CI,8CI,9CI)
- 1-(Trimethylsilyl)-1-hexyne
- 1-(Trimethylsilyl)-2-butylacetylene
- 1-Butyl-2-trimethylsilylacetylene
- 1-Hexynyltrimethylsilane
- Butyl(trimethylsilyl)acetylene
- Silane, 1-hexynyltrimethyl-
- s19475
- butyltrimethylsilylacetylene
- A824157
- ?1-Trimethylsilyl-1-hexyne
- CS-0363860
- AKOS015840133
- 1-Hexyn-1-yltrimethylsilane
- hex-1-ynyltrimethylsilane
- 3844-94-8
- trimethylsilylhexyne
- MFCD00075407
- FT-0645298
- 1-Trimethylsilyl-1-hexyne, 99%
- 1-Hexynyl(trimethyl)silane #
- DTXSID40343049
- (hex-1-yn-1-yl)trimethylsilane
- DB-002358
-
- MDL： MFCD00075407
- Inchi： 1S/C9H18Si/c1-5-6-7-8-9-10(2,3)4/h5-7H2,1-4H3
- InChI Key： SFCRJYVNDZSYCT-UHFFFAOYSA-N
- SMILES： [Si](C#CCCCC)(C)(C)C
Computed Properties
- Exact Mass: 154.11800
- Monoisotopic Mass: 154.117777109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.764 g/mL at 25 °C(lit.)
- Boiling Point: 65 °C/35 mmHg(lit.)
- Flash Point: Fahrenheit: 122 ° f
Celsius: 50 ° c - Refractive Index: n20/D 1.431(lit.)
- PSA: 0.00000
- LogP: 3.05740
- Vapor Pressure: 4.2±0.3 mmHg at 25°C
1-Trimethylsilyl-1-hexyne Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H226,H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：UN 1993 3/PG 3
- WGK Germany：3
- Hazard Category Code： 10-36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- HazardClass：3.2
- PackingGroup：III
- TSCA：No
- Risk Phrases：R10; R36/37/38
- Packing Group：III
- Safety Term：3.2
- Packing Group：III
- Hazard Level：3.2
- Storage Condition：Store at 4°C,-4At ℃Store…Better
1-Trimethylsilyl-1-hexyne Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
1-Trimethylsilyl-1-hexyne Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 348007-10G |
1-Trimethylsilyl-1-hexyne |
3844-94-8 | 99% | 10G |
￥1214.84 | 2022-02-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R027422-100g |
1-Trimethylsilyl-1-hexyne |
3844-94-8 | 98% | 100g |
￥1635 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R027422-25g |
1-Trimethylsilyl-1-hexyne |
3844-94-8 | 98% | 25g |
￥747 | 2024-05-23 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T53380-25g |
Hex-1-ynyl(trimethyl)silane |
3844-94-8 | 98% | 25g |
¥678.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T53380-100g |
Hex-1-ynyl(trimethyl)silane |
3844-94-8 | 98% | 100g |
¥1468.0 | 2023-09-06 | |
| TRC | T896575-50mg |
1-Trimethylsilyl-1-hexyne |
3844-94-8 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T896575-100mg |
1-Trimethylsilyl-1-hexyne |
3844-94-8 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T896575-500mg |
1-Trimethylsilyl-1-hexyne |
3844-94-8 | 500mg |
$ 160.00 | 2022-06-02 | ||
| abcr | AB107346-25 g |
1-(Trimethylsilyl)-1-hexyne, 98%; . |
3844-94-8 | 98% | 25 g |
€100.30 | 2023-07-20 | |
| abcr | AB107346-100 g |
1-(Trimethylsilyl)-1-hexyne, 98%; . |
3844-94-8 | 98% | 100 g |
€254.90 | 2023-07-20 |
1-Trimethylsilyl-1-hexyne Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:3844-94-8)1-Trimethylsilyl-1-hexyne
Order Number:sfd5937
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3844-94-8)1-Trimethylsilyl-1-hexyne
Order Number:A824157
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):151.0
Email:sales@amadischem.com
1-Trimethylsilyl-1-hexyne Related Literature
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Mark W. Konecny,Norman P. Schepp Org. Biomol. Chem. 2009 7 4437
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Aymeric Nion,Nathalie Katsonis,Alexandre Marchenko,Corinne Aubert,Denis Fichou New J. Chem. 2013 37 2261
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Aymeric Nion,Nathalie Katsonis,Alexandre Marchenko,Corinne Aubert,Denis Fichou New J. Chem. 2013 37 2261
-
Bo Jiang,Jingwen Jia,Yufei Sun,Yichun Wang,Jing Zeng,Xiubin Bu,Liangliang Shi,Xiaoying Sun,Xiaobo Yang Chem. Commun. 2020 56 13389
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